Cas no 107415-26-9 (N-(7-chloroquinolin-4-yl)-n',n'-dimethylethane-1,2-diamine)

• Product Name: N-(7-chloroquinolin-4-yl)-n',n'-dimethylethane-1,2-diamine
• CAS No: 107415-26-9
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• CID: 1183621
• PubChem ID: 10014979
• Update Time: 2025-04-20

N-(7-chloroquinolin-4-yl)-n',n'-dimethylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N-(7-chloroquinolin-4-yl)-n',n'-dimethylethane-1,2-diamine
• N'-(7-chloro-[4]quinolyl)-N,N-dimethyl-ethylenediamine
• N'-(7-chloroquinolin-4-yl)-N,N-dimethylethane-1,2-diamine
• 1,2-Ethanediamine, N'-(7-chloro-4-quinolinyl)-N,N-dimethyl-
• SureCN4281985
• N-(7-chloro-4-quinolinyl)-N-[2-(dimethylamino)ethyl]amine
• AKOS005853472
• AI-204/43372130
• CTK0G3029
• N2-(7-chloro-quinolin-4-yl)-N1,N1-dimethyl-ethane-1,2-diamine
• ACMC-20mazo
• N2-(7-chloro-4-quinolinyl)-N1,N1-dimethyl-1,2-ethanediamine
• CHEMBL98114
• N'-(7-Chlor-[4]chinolyl)-N,N-dimethyl-aethylendiamin
• N'-(7-chloro-[4]quinolyl)-N,N-dimethyl-ethylenediamine; N'-(7-chloroquinolin-4-yl)-N,N-dimethylethane-1,2-diamine; 1,2-Ethanediamine, N'-(7-chloro-4-quinolinyl)-N,N-dimethyl-; SureCN4281985; N-(7-chloro-4-quinolinyl)-N-[2-(dimethylamino)ethyl]amine; AKOS005853472; AI-204/43372130; CTK0G3029; N2-(7-chloro-quinolin-4-yl)-N1,N1-dimethyl-ethane-1,2-diamine; ACMC-20mazo; N2-(7-chloro-4-quinolinyl)-N1,N1-dimethyl-1,2-ethanediamine; CHEMBL9811
• Z31223444
• 107415-26-9
• N-(7-chloroquinolin-4-yl)-N//',N//'-dimethylethane-1,2-diamine
• SCHEMBL4281985
• GS-0743
• GEO-03365
• DTXSID20434222
• 7-CHLORO-N-[2-(DIMETHYLAMINO)ETHYL]QUINOLIN-4-AMINE

• Inchi： 1S/C13H16ClN3/c1-17(2)8-7-16-12-5-6-15-13-9-10(14)3-4-11(12)13/h3-6,9H,7-8H2,1-2H3,(H,15,16)
• InChI Key： YFSUTRPECZEFJM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2NCCN(C)C

Computed Properties

• Exact Mass: 249.10348
• Monoisotopic Mass: 249.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.16